Cas no 2228164-57-4 (3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanenitrile)

• Product Name: 3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanenitrile
• CAS No: 2228164-57-4
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 6009689
• PubChem ID: 165617649
• Update Time: 2025-05-21

3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanenitrile
• EN300-1815322
• 2228164-57-4

• Inchi： 1S/C9H8N2O4/c10-4-3-8(12)6-1-2-7(11(14)15)9(13)5-6/h1-2,5,8,12-13H,3H2
• InChI Key： HSBDUYDZNKWZEI-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1C=CC(=C(C=1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.04840674g/mol
• Monoisotopic Mass: 208.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 110Ų

Additional information on 3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanenitrile

Recent Advances in the Study of 3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanenitrile (CAS: 2228164-57-4)

The compound 3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanenitrile (CAS: 2228164-57-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique chemical properties of 3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanenitrile, which make it a promising candidate for further investigation. The compound's structure, featuring both hydroxyl and nitrophenyl groups, suggests potential interactions with biological targets, particularly enzymes involved in inflammatory and oxidative stress pathways. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity.

In vitro studies have demonstrated that 3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanenitrile exhibits notable inhibitory effects on specific enzymes, such as tyrosine kinases and phosphodiesterases, which are implicated in various disease states. These findings have spurred interest in its potential as a lead compound for the development of novel therapeutics targeting conditions like cancer, neurodegenerative diseases, and chronic inflammation.

Moreover, recent synthetic approaches have focused on optimizing the yield and scalability of 3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanenitrile production. Green chemistry principles, such as the use of catalytic methods and environmentally friendly solvents, have been employed to enhance the sustainability of its synthesis. These advancements are critical for facilitating future preclinical and clinical studies.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and pharmacokinetic profile. Ongoing research aims to address these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, 3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanenitrile (CAS: 2228164-57-4) represents a compelling area of research with significant potential for therapeutic innovation. Continued exploration of its biological effects and synthetic optimization will be essential for unlocking its full pharmacological value. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this promising compound.